Cas no 7321-55-3 (Dimethylmalononitrile)

Dimethylmalononitrile structure

Product Name:Dimethylmalononitrile

CAS No:7321-55-3

Molecular Formula:C₅H₆N₂

Molecular Weight:94.1145

MDL:MFCD01321253

CID:571833

PubChem ID:354335634

Dimethylmalononitrile Properties

Names and Identifiers

- Propanedinitrile,2,2-dimethyl-
- Dimethylmalononitrile
- 2,2-dimethylpropanedinitrile
- 2,2-Dicyanopropane
- 2,2-dimethyl malononitrile
- 2,2-dimethylmalodinitrile
- 2,2-dimethyl-propanedinitrile
- dicyanodi(methyl)methane
- Dimethylmalonodinitrile
- Malononitrile,dimethyl
- Propanedinitrile,dimethyl
- Dimethyldicyanomethane
- Propanedinitrile, dimethyl-
- 2,2-Dimethylmalononitrile
- Malononitrile, dimethyl-
- dimethylpropanedinitrile
- BCMJJXWXMZYZKN-UHFFFAOYSA-N
- NSC86109
- Dimethyl malononitrile
- 2,2-dimethyl-malononitrile
- Dimethylmalononitrile, 97%
- 2,2-Dimethylmalononitrile #
- CS-0098561
- NSC 86109
- D5514
- AKOS015912471
- DKA7D8BU8C
- FT-0691323
- F16284
- MFCD01321253
- 7321-55-3
- SY224275
- DTXSID20223456
- PS-17798
- EN300-749626
- UNII-DKA7D8BU8C
- PROPANEDINITRILE, 2,2-DIMETHYL-
- NSC-86109
- +Expand
- MDL： MFCD01321253
- InChIKey： BCMJJXWXMZYZKN-UHFFFAOYSA-N
- Inchi： 1S/C5H6N2/c1-5(2,3-6)4-7/h1-2H3
- SMILES： N#CC(C#N)(C([H])([H])[H])C([H])([H])[H]

Computed Properties

Exact Mass: 94.05310
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 94.053098200g/mol
Heavy Atom Count: 7
Complexity: 131
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.8
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 47.6

Experimental Properties

LogP: 1.05976
PSA: 47.58000
Refractive Index: 1.5400 (estimate)
Boiling Point: 120°C/24.8mmHg(lit.)
Melting Point: 34°C(lit.)
Flash Point: Fahrenheit: 145.4 ° f
Celsius: 63 ° c
Color/Form: Not determined
Solubility: Not determined
Density: 0.9690 (rough estimate)

Dimethylmalononitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003Q42-250mg	Dimethylmalononitrile	7321-55-3	98%	250mg	$7.00	2024-04-21
A2B Chem LLC	AB73010-250mg	2,2-Dimethylmalononitrile	7321-55-3	98%	250mg	$6.00	2024-04-19
Aaron	AR003QCE-250mg	Dimethylmalononitrile	7321-55-3	98%	250mg	$5.00
abcr	AB426588-5 g	2,2-Dimethylmalononitrile, 98%; .	7321-55-3	98%	5g	€135.20	2023-07-18
Ambeed	A501283-250mg	2,2-Dimethylmalononitrile	7321-55-3	98%	250mg	$8.0
Apollo Scientific	OR71123-5g	2,2-Dimethylmalononitrile	7321-55-3		5g	£67.00	2023-09-02
Chemenu	CM338721-5g	2,2-dimethylpropanedinitrile	7321-55-3	95%+	5g	$108	2023-02-01
Enamine	EN300-749626-0.05g	dimethylpropanedinitrile	7321-55-3	95%	0.05g	$19.0	2024-05-23
eNovation Chemicals LLC	D755029-5g	Dimethylmalononitrile	7321-55-3	97%	5g	$195	2022-06-09
TRC	D474673-50mg	Dimethylmalononitrile	7321-55-3		50mg	$ 50.00	2022-06-05

Dimethylmalononitrile Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:7321-55-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:7321-55-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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2. Enantioselective synthesis of 2-oxazolidinones by ruthenium(ii)–NHC-catalysed asymmetric hydrogenation of 2-oxazolones

Wei Li,Marco Wollenburg,Frank Glorius Chem. Sci. 2018 9 6260
3. Rhodium(iii)-catalyzed aromatic C–H cyanation with dimethylmalononitrile as a cyanating agent

He Li,Sheng Zhang,Xiaoqiang Yu,Xiujuan Feng,Yoshinori Yamamoto,Ming Bao Chem. Commun. 2019 55 1209
4. Cu-catalyzed regioselective borylcyanation of 1,3-dienes

Lu Wen,Haiyan Zhang,Jiping Wang,Fanke Meng Chem. Commun. 2018 54 12832
5. Directing group strategies in catalytic sp2 C–H cyanations: scope, mechanism and limitations

Hui-cheng Cheng,Peng-hu Guo,Jiao-li Ma,Xiao-Qiang Hu Catal. Sci. Technol. 2021 11 3308
6. A facile, practical and metal-free microwave-assisted protocol for mono- and bis-[1,2,4]triazolo[1,5-a]pyridines synthesis utilizing 1-amino-2-imino-pyridine derivatives as versatile precursors

Hamada Mohamed Ibrahim,Haider Behbehani,Wael Abdelgayed Ahmed Arafa RSC Adv. 2020 10 15554
7. Molecular design of thermally activated delayed fluorescent emitters for narrowband orange–red OLEDs boosted by a cyano-functionalization strategy

Yang Liu,Xin Xiao,You Ran,Zhengyang Bin,Jingsong You Chem. Sci. 2021 12 9408
8. Amino- and sulfo-bifunctionalized hyper-crosslinked organic nanotube frameworks as efficient catalysts for one-pot cascade reactions

Guojie Meng,Shengguang Gao,Ying Liu,Li Zhang,Chunmei Song,Kun Huang New J. Chem. 2019 43 2269
9. Visible-light-induced organophotocatalytic and singlet oxygen-initiated domino construction of 1,4-dihydropyridines, C-3 functionalized spiro[indoline-3,4′-pyridines] and C-11 functionalized spiro[indeno-[1,2-b]quinoxaline-11,4′-pyridines]

Biplob Borah,Mihir Patat,Vipin Singh,Murugesan Sivaprakash,Madavi S. Prasad,L. Raju Chowhan Org. Biomol. Chem. 2023 21 1518
10. Reductive decyanation of malononitriles and cyanoacetates using photoactivated neutral organic super-electron-donors

Eswararao Doni,John A. Murphy Org. Chem. Front. 2014 1 1072

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Amadis Chemical Company Limited

(CAS:7321-55-3)Dimethylmalononitrile

Purity:99%

Quantity:25g

Price($):190.0